![molecular formula C6H12O5 B8127271 Methyl arabinofuranose](/img/structure/B8127271.png)
Methyl arabinofuranose
Overview
Description
Methyl arabinofuranose is a useful research compound. Its molecular formula is C6H12O5 and its molecular weight is 164.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Structural Analysis of Heteroxylans : It's used for determining the structural features of corn cob heteroxylans, which is important for understanding their molecular weight distribution and Mark-Houwink relationship (Ebringerová, Hromádková, Alföldi, & Berth, 1992).
Separation and Identification : It aids in identifying and separating various methyl ethers of arabinose and their derivatives (Williams & Jones, 1967).
Preparation of Methyl Ethers : Methyl arabinofuranose is used for preparing methyl ethers of D-arabinose (Mied & Lee, 1972).
Differentiation in Arabinofuranose Derivatives : It is employed for differentiating the 3,5-diol system and 2-hydroxy group in arabinofuranose derivatives, useful for synthesizing nucleoside analogues and oligosaccharide fragments (Abronina et al., 2012).
Synthesis of l-Pentose Derivatives : It's used in the syntheses of novel l-pentose derivatives, intermediates for C-2 functionalized l-pentoses, and precursors for antiviral 2′-deoxy-l-nucleosides (Sivets, 2017).
Investigation of α-L-arabinofuranosidases : It helps in determining the initial product of α-L-arabinofuranosidases in Monilinia fructigena (Fielding, Sinnott, Kelly, & Widdows, 1981).
Enzymatic Degradation Studies : It's used in structural analysis and enzymatic degradation of arabinogalactan from red wine (Brillouet, Bosso, & Moutounet, 1990).
Preparation of Oligoarabinofuranosides : this compound is involved in preparing novel selectively-protected arabinofuranose building blocks for the assembly of linear and branched oligoarabinofuranosides (Podvalnyy et al., 2011).
Methylation Analysis : It can be used as a standard in methylation analysis of complex carbohydrates containing arabinofuranosyl and galactofuranosyl units (Sassaki, Iacomini, & Gorin, 2005).
Structural Models in Cereal Products : this compound is used in structural models of cereal arabinoxylans, affecting the mechanical properties, texture, and quality of baked products (Izydorczyk & Biliaderis, 1995).
properties
IUPAC Name |
(3S,4S,5R)-5-(hydroxymethyl)-2-methyloxolane-2,3,4-triol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O5/c1-6(10)5(9)4(8)3(2-7)11-6/h3-5,7-10H,2H2,1H3/t3-,4-,5+,6?/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWUVXYXYMJSAKF-VRPWFDPXSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(C(C(O1)CO)O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1([C@H]([C@@H]([C@H](O1)CO)O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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